5-Bromooxindole
Cat. No. B1268455
M. Wt: 212.04 g/mol
InChI Key: VIMNAEVMZXIKFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07084168B2
Procedure details
A solution of oxindole (2.0 g, 15.0 mmol) and sodium acetate (2.1 g, 25.5 mmol) in CHCl3 (20 cm3) was treated with bromine (2.4 g, 15.0 mmol) in CHCl3 (10 cm3). After 30 min. the mixture was allowed to warm to RT and stirred for 1 h. The reaction mixture was diluted with EtOAc (500 cm3) and poured into water. The aqueous layer was extracted with EtOAc (×2), the combined organic layers were washed with water, sat. sodium hydrogen carbonate solution, brine, dried (MgSO4), and evaporated to give the title compound (3.1 g, 14.6 mmol, 96%) as an off-white solid which was used without further purification: m.p. 221–223° C.; 1H NMR (DMSO-d6) δ 3.51 (s, 2H), 6.76 (d, 1H, J=8.1 Hz), 7.33(dd, 1H, J=8.1, 1.7 Hz), 7.37 (s, 1H), 10.49 (br s, 1H); 13C NMR (DMSO-d6) δ 36.10 (t), 111.21 (d), 113.16 (s), 127.54 (d), 128.3 (s), 130.40 (d), 143.34 (s), 176.24 (s); MS (EI) m/z 211, 213 (M)+.
Identifiers
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REACTION_CXSMILES
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[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[CH2:3][C:2]1=[O:10].C([O-])(=O)C.[Na+].[Br:16]Br.O>C(Cl)(Cl)Cl.CCOC(C)=O>[Br:16][C:6]1[CH:5]=[C:4]2[C:9](=[CH:8][CH:7]=1)[NH:1][C:2](=[O:10])[CH2:3]2 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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Type
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reactant
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Smiles
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N1C(CC2=CC=CC=C12)=O
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Name
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Quantity
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2.1 g
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Type
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reactant
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Smiles
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C(C)(=O)[O-].[Na+]
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Name
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Quantity
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2.4 g
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Type
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reactant
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Smiles
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BrBr
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Step Three
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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CCOC(=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous layer was extracted with EtOAc (×2)
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WASH
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Type
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WASH
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Details
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the combined organic layers were washed with water, sat. sodium hydrogen carbonate solution, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
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Smiles
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BrC=1C=C2CC(NC2=CC1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 14.6 mmol | |
| AMOUNT: MASS | 3.1 g | |
| YIELD: PERCENTYIELD | 96% | |
| YIELD: CALCULATEDPERCENTYIELD | 97.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
